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This guide provides troubleshooting advice and frequently asked questions (FAQSs) to assist
researchers, scientists, and drug development professionals in debugging containerized jobs
within their Pegasus workflows.

Frequently Asked Questions (FAQS)

Q1: My containerized job failed. Where do | start debugging?

Al: When a containerized job fails in a Pegasus workflow, the best starting point is to use the
pegasus-analyzer tool.[1][2][3] This utility scans your workflow's output and provides a
summary of failed jobs, along with pointers to their error logs. For real-time monitoring of your
workflow, you can use the pegasus-status command.[3][4]

Q2: How can | inspect the runtime environment and output of a failed containerized job?

A2: Pegasus uses a tool called kickstart to launch jobs, which captures detailed runtime
provenance information, including the standard output and error streams of your application.[1]
[5] This information is crucial for debugging. You can find the kickstart output file in the job's
working directory on the execution site.

Q3: My container works on my local machine, but fails when running within the Pegasus
workflow. What are the common causes?
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A3: This is a frequent issue that often points to discrepancies between the container's

execution environment on your local machine and within the workflow. Common causes

include:

Data Staging Issues: Pegasus has its own data management system.[1][5] Ensure that your
containerized job is correctly accessing the input files staged by Pegasus and writing output
to the expected directory.

Environment Variable Mismatches: The environment variables available inside the container
might differ from your local setup. Check your job submission scripts to ensure all necessary
environment variables are being passed to the container.

Resource Constraints: The container might be exceeding the memory or CPU limits
allocated to it on the execution node. Check the job's resource requests in your workflow
description.

Filesystem Mounts: Singularity, a popular container technology with Pegasus, mounts the
user's home directory by default.[6][7] This can sometimes cause conflicts with software
installed in your home directory.

Q4: I'm encountering a "No space left on device" error during my workflow. What should | do?

A4: This error typically indicates that the temporary directory used by Singularity during the
container build process is full. You can resolve this by setting the SINGULARITY_CACHEDIR
environment variable to a location with sufficient space.[7]

Troubleshooting Guides
Issue: Job Fails with a Generic Error Code

When a job fails with a non-specific error, a systematic approach is necessary to pinpoint the

root cause.

Experimental Protocol: Systematic Job Failure Analysis

* Run pegasus-analyzer: Execute pegasus-analyzer on your workflow's submit directory to

get a summary of the failed job(s) and the location of their output and error files.[2][3]
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Examine Kickstart Output: Locate the kickstart XML or stdout file for the failed job. This file
contains the captured standard output and standard error from your application, which often
reveals the specific error message.

Inspect the Job's Submit File: Review the .sub file for the failed job to verify the command-
line arguments, environment variables, and resource requests.

Check for Data Staging Issues: Verify that all required input files were successfully staged to
the job's working directory and that the application is configured to read from and write to the
correct locations.

Interactive Debugging: If the error is still unclear, you can attempt to run the container
interactively on the execution node to replicate the failure and debug it directly.

Issue: Container Image Not Found or Inaccessible

This issue arises when the execution node cannot pull or access the specified container image.
Troubleshooting Steps:

Verify Image Path in Transformation Catalog: Double-check the URL or path to your
container image in the Pegasus Transformation Catalog.[8]

Check for Private Registry Authentication: If your container image is in a private repository,
ensure that the necessary credentials are configured on the execution nodes.

Test Image Accessibility from the Execution Node: Log in to an execution node and manually
try to pull the container image using docker pull or singularity pull to confirm its accessibility.

Common Error Scenarios and Solutions
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Error Type

Common Causes

Recommended Actions

Container Pull/Fetch Failure

- Incorrect image URL in the
Transformation Catalog. -
Private repository credentials
not configured on worker
nodes. - Network connectivity

issues on worker nodes.

- Verify the container image
URL. - Ensure worker nodes
have the necessary
authentication tokens. - Test
network connectivity from a
worker node.

"File not found" inside the

container

- Pegasus did not stage the
input file as expected. - The
application inside the container
is looking in the wrong
directory. - Incorrect file

permissions.

- Check the workflow logs to
confirm successful file staging.
- Verify the application’s file
paths. - Ensure the user inside
the container has read

permissions for the input files.

Permission Denied

- The user inside the container
does not have execute
permissions for the application.
- The job is trying to write to a
directory without the necessary

permissions.

- Check the file permissions of
the application binary inside
the container. - Ensure the
container is configured to write
to a directory with appropriate

permissions.

Job silently fails without error

messages

- The application may have a
bug that causes it to exit
prematurely without an error
code. - The job may be running
out of memory and being killed

by the system.

- Add extensive logging within
your application to trace its
execution flow. - Monitor the
memory usage of the job

during execution.

Visualizing the Debugging Workflow

A structured approach to debugging is crucial for efficiently resolving issues. The following

diagram illustrates a logical workflow for debugging a failed containerized job in Pegasus.
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Caption: A logical workflow for debugging failed Pegasus jobs.
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This structured debugging process, combining Pegasus's powerful tools with a systematic
investigation, will enable you to efficiently diagnose and resolve issues with your containerized
scientific workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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